Cas no 99799-10-7 (3-methoxycyclohexane-1-carboxylic acid)

• Product Name: 3-methoxycyclohexane-1-carboxylic acid
• CAS No: 99799-10-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 750058
• PubChem ID: 3702280
• Update Time: 2025-09-19

3-methoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxycyclohexanecarboxylic acid
• 3-methoxycyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 3-methoxy-
• 3-methoxy-1-cyclohexanecarboxylic acid
• 3-Methoxy-cyclohexanecarboxylic acid
• 3-Methoxycyclohexanecarboxylic acid,mixture of cis and trans
• 3-methoxycyclohexylcarboxylic acid
• cis
• Cyclohexanecarboxylic acid,3-methoxy
• trans-3-methoxycyclohexanecarboxylic acid
• FT-0733434
• 99799-10-7
• SCHEMBL504043
• KAWNRNMMEKTYGM-UHFFFAOYSA-N
• AKOS009157097
• 3-METHOXYCYCLOHEXANECARBOXYLICACID
• EN300-139561
• MFCD00074991
• Z1192182025
• cis-3-Methoxycyclohexanecarboxylic acid
• STR05443
• ZDA79910
• DTXSID10395252
• AB86141
• 3-Methoxycyclohexanecarboxylic acid mixture of cis and trans

• MDL： MFCD00074991
• Inchi： 1S/C8H14O3/c1-11-7-4-2-3-6(5-7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： KAWNRNMMEKTYGM-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.087 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 140-142 °C/5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4683(lit.)
• PSA: 46.53000
• LogP: 1.27620
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-methoxycyclohexane-1-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids